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Compound of Interest

Compound Name: N-[3-(Trimethoxysilyl)propyllaniline

Cat. No.: B1346609

An In-depth Technical Guide to the Health and Safety of N-[3-(Trimethoxysilyl)propyl]aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for N-[3-(Trimethoxysilyl)propyl]aniline (CAS No. 3068-76-6). The information
Is intended to assist researchers, scientists, and professionals in drug development in handling
this chemical safely. This document consolidates data from various safety data sheets and
toxicological resources.

Chemical and Physical Properties

N-[3-(Trimethoxysilyl)propyl]aniline is an organosilane that acts as a coupling agent and
adhesion promoter.[1][2] Its bifunctional nature allows it to interface between inorganic and
organic materials.[2][3] In the presence of moisture, it can hydrolyze to form silanols and
aniline.[1]

Table 1: Physical and Chemical Properties of N-[3-(Trimethoxysilyl)propyl]aniline
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Property Value References

Molecular Formula C12H21NOsSi [1103114]

Molecular Weight 255.39 g/mol [31[5]
Colorless to pale yellow, clear

Appearance o [61[7]
liquid

Boiling Point 310 °C (lit.) [5][6][8]

Melting Point <0°C [6]

) >110 °C (>230 °F) (closed

Flash Point [51[6][8]
cup)

Density 1.07 - 1.08 g/mL at 25 °C (lit.) [1105]161[8]

Refractive Index

n20/D 1.506 (lit.)

[5]6]el

Vapor Pressure

0.002 mmHg at 25°C

[6]

Water Solubility

993 - 1,000,000 mg/L at 20°C

(Moisture sensitive)

[6]

Hazard Identification and Classification

N-[3-(Trimethoxysilyl)propyl]aniline is classified as a hazardous chemical. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides a

standardized framework for communicating its hazards.

Table 2: GHS Hazard Classification for N-[3-(Trimethoxysilyl)propyl]aniline
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Toxicological Information

Detailed toxicological studies on N-[3-(Trimethoxysilyl)propyl]aniline are not readily available
in the public domain. However, based on its GHS classification, it is known to be harmful. The
primary routes of exposure are inhalation, skin contact, and eye contact.[10]

Acute Toxicity

While specific LD50 values for N-[3-(Trimethoxysilyl)propyl]aniline are not consistently
reported across all sources, the GHS classification indicates a potential for acute toxicity.[10]
[11]

Skin and Eye Irritation

The chemical is classified as causing severe skin burns and serious eye damage.[5][8][9]
Contact with the liquid can lead to irritation, redness, and pain.[10]

Sensitization

N-[3-(Trimethoxysilyl)propyl]aniline is a skin sensitizer, meaning it can cause an allergic
reaction upon repeated contact.[5][8][9][10]

Chronic Toxicity

Prolonged or repeated exposure may cause damage to organs, with the blood being a target
organ.[5][8] It is also suspected of being a carcinogen and mutagen.[5][8][9]

Experimental Protocols

Specific experimental protocols for N-[3-(Trimethoxysilyl)propyl]aniline are not publicly
available. The following are generalized methodologies based on OECD guidelines for the
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assessment of chemical safety.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test provides information on health hazards likely to arise from short-term exposure to a
substance via the dermal route.

Test Animals: Healthy young adult rats, rabbits, or guinea pigs are used.

e Dosage: A limit test at a dose of 2000 mg/kg body weight is typically performed first. If
toxicity is observed, a full study with at least three dose levels is conducted.

e Procedure: The substance is applied uniformly over a shaved area of approximately 10% of
the body surface. The area is covered with a porous gauze dressing and non-irritating tape
for 24 hours.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. A gross necropsy of all animals is performed at the end of the
study.

Skin Irritation/Corrosion (Based on OECD Guideline 404)

This test assesses the potential of a substance to cause reversible or irreversible skin
inflammation.

o Test Animals: Albino rabbits are typically used.

e Procedure: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied
to a small patch of shaved skin. The patch is covered with a gauze pad for 4 hours.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. Observations may continue for up to 14 days to assess
the reversibility of the effects.

Eye Irritation/Corrosion (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.
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e Test Animals: Albino rabbits are used.

e Procedure: A single dose (0.1 mL of liquid or 0.1 g of solid) of the test substance is instilled
into the conjunctival sac of one eye. The other eye serves as a control.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are scored for any lesions. Observations may continue for up to 21
days.

Handling and Safety Precautions
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene), a lab coat,
and other protective clothing as necessary to prevent skin contact.[10][12]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge should
be used.[10]

Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[10] Do not breathe vapors or mists.[10]
Keep away from heat, sparks, and open flames.[10]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[10] It is
sensitive to moisture.[6]

Emergency Procedures
First Aid Measures

Table 3: First Aid Measures for N-[3-(Trimethoxysilyl)propyl]aniline
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Exposure Route First Aid Procedure References

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ _ [10][13]
oxygen. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Wash
_ skin with plenty of soap and
Skin Contact _ [10][13]
water for at least 15 minutes.
Seek medical attention if

irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and
Eye Contact lower eyelids. Remove contact  [10][13]
lenses if present and easy to
do. Seek immediate medical

attention.

Do NOT induce vomiting.
) Rinse mouth with water. Seek
Ingestion ) ] ) ) [10][13]
immediate medical attention or

call a poison control center.

Accidental Release Measures

In case of a spill, evacuate the area and ensure adequate ventilation.[10] Wear appropriate
personal protective equipment.[10] Absorb the spill with an inert material (e.g., sand, earth) and
place it in a suitable container for disposal.[10]

Visualizations
General Mechanism of Silane Coupling Agents

Caption: General reaction pathway of N-[3-(Trimethoxysilyl)propyl]aniline as a coupling
agent.
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Emergency Workflow for a Chemical Spill

Caption: Logical workflow for safely handling a spill of N-[3-(Trimethoxysilyl)propyl]aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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